![molecular formula C12H8F3NO2 B8420714 4-[4-Trifluoromethoxyphenoxy]pyridine CAS No. 1083099-54-0](/img/structure/B8420714.png)
4-[4-Trifluoromethoxyphenoxy]pyridine
Cat. No. B8420714
M. Wt: 255.19 g/mol
InChI Key: RMZYICRTSJNZPB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08552188B2
Procedure details
After 4-[4-(Trifluoromethoxy)phenoxy]pyridine-N-oxide (130.0 g) was dissolved in ethanol (500 mL) and (50% wet) 5 w/w % palladium on carbon (6.5 g) was added. The resulting mixture was stirred under 3 atms of atmosphere of hydrogen at 27-49° C. for 6.5 hr. The reaction mixture was filtered to remove the catalyst followed by concentration in vacuo to give a quantitative yield (122.9 g) of pale yellow oily crude product. Purification by flash column chromatography (600 g of Silica Gel 60, spherical, ethyl acetate) afforded the pure target compound product as a colorless oil (86.74 g, 70.91% yield).
Name
4-[4-(Trifluoromethoxy)phenoxy]pyridine-N-oxide
Quantity
130 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[F:1][C:2]([F:19])([F:18])[O:3][C:4]1[CH:17]=[CH:16][C:7]([O:8][C:9]2[CH:14]=[CH:13][N+:12]([O-])=[CH:11][CH:10]=2)=[CH:6][CH:5]=1.[H][H]>C(O)C.[Pd]>[F:19][C:2]([F:1])([F:18])[O:3][C:4]1[CH:5]=[CH:6][C:7]([O:8][C:9]2[CH:10]=[CH:11][N:12]=[CH:13][CH:14]=2)=[CH:16][CH:17]=1
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Inputs
Step One
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Name
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4-[4-(Trifluoromethoxy)phenoxy]pyridine-N-oxide
|
|
Quantity
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130 g
|
|
Type
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reactant
|
|
Smiles
|
FC(OC1=CC=C(OC2=CC=[N+](C=C2)[O-])C=C1)(F)F
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|
Name
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|
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Quantity
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500 mL
|
|
Type
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solvent
|
|
Smiles
|
C(C)O
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Step Three
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Name
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|
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Quantity
|
6.5 g
|
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Type
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catalyst
|
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Smiles
|
[Pd]
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Conditions
Other
|
Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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|
Details
|
The reaction mixture was filtered
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
to remove the catalyst
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
|
followed by concentration in vacuo
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Outcomes
Product
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Name
|
|
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Type
|
product
|
|
Smiles
|
FC(OC1=CC=C(OC2=CC=NC=C2)C=C1)(F)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 122.9 g | |
| YIELD: CALCULATEDPERCENTYIELD | 100.5% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
